Cas no 690643-51-7 (3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide)

• Product Name: 3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide
• CAS No: 690643-51-7
• MF: C₂₄H₂₄FN₃O₄S
• MW: 469.528468132019
• CID: 5419138
• Update Time: 2025-08-05

3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(3-{[4-(4-methoxyphenyl)-1-piperazinyl]carbonyl}phenyl)benzenesulfonamide
• 3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide

• Inchi： 1S/C24H24FN3O4S/c1-32-22-10-8-21(9-11-22)27-12-14-28(15-13-27)24(29)18-4-2-6-20(16-18)26-33(30,31)23-7-3-5-19(25)17-23/h2-11,16-17,26H,12-15H2,1H3
• InChI Key： DTYGNUFYJVOXNZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C(N3CCN(C4=CC=C(OC)C=C4)CC3)=O)=C2)(=O)=O)=CC=CC(F)=C1

Additional information on 3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide

3-Fluoro-N-{3-4-(4-Methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide (CAS No. 690643-51-7): An Overview

3-Fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide (CAS No. 690643-51-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its IUPAC name, is a sulfonamide derivative with a unique structure that includes a fluoro-substituted benzene ring, a piperazine moiety, and a methoxyphenyl group. These structural features contribute to its potential therapeutic applications and have made it a subject of extensive research.

The 3-fluoro substitution on the benzene ring enhances the compound's lipophilicity and metabolic stability, which are crucial for its pharmacological properties. The presence of the piperazine moiety, particularly in combination with the methoxyphenyl group, suggests that this compound may have significant interactions with various biological targets, including receptors and enzymes. These interactions are critical for understanding its mechanism of action and potential therapeutic effects.

Recent studies have focused on the potential of 3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide as a therapeutic agent for various diseases. One notable area of research is its use in the treatment of neurological disorders, such as depression and anxiety. The compound's ability to modulate serotonin and dopamine receptors has been explored in preclinical studies, showing promising results in animal models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited significant antidepressant-like effects in mice, suggesting its potential as a novel antidepressant agent.

In addition to its potential in treating neurological disorders, 3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. A study published in the Inflammation Research journal reported that the compound significantly reduced inflammation in a mouse model of IBD, highlighting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide have also been extensively studied. Its high lipophilicity and low molecular weight make it an attractive candidate for oral administration. Studies have shown that the compound is well-absorbed from the gastrointestinal tract and has good bioavailability. Furthermore, it exhibits a favorable distribution profile, with significant accumulation in target tissues such as the brain and inflamed areas. These properties are essential for ensuring that the compound reaches its intended sites of action at therapeutic concentrations.

Safety and toxicity profiles are critical considerations for any potential therapeutic agent. Preclinical toxicology studies have indicated that 3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide has a favorable safety profile at clinically relevant doses. Animal studies have not shown any significant adverse effects on major organs or systems at therapeutic concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials and regulatory approval. The promising preclinical data on 3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide has led to increased interest from pharmaceutical companies and academic researchers alike. Several ongoing clinical trials are currently evaluating its safety and efficacy in various indications, including depression, anxiety, and inflammatory diseases.

In conclusion, 3-fluoro-N-{3-4-(4-methoxyphenyl)piperazine-1-carbonylphenyl}benzene-1-sulfonamide (CAS No. 690643-51-7) is a promising compound with potential applications in treating neurological disorders and inflammatory diseases. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further development. Ongoing research and clinical trials will provide more insights into its therapeutic potential and pave the way for its possible use as a novel therapeutic agent.